Cas no 2228439-50-5 ((2-bromo-3-hydroxyphenyl)methyl sulfamate)

• Product Name: (2-bromo-3-hydroxyphenyl)methyl sulfamate
• CAS No: 2228439-50-5
• MF: C₇H₈BrNO₄S
• MW: 282.111720085144
• CID: 5945074
• PubChem ID: 165646579
• Update Time: 2025-05-25

(2-bromo-3-hydroxyphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2-bromo-3-hydroxyphenyl)methyl sulfamate
• 2228439-50-5
• EN300-1991219

• Inchi： 1S/C7H8BrNO4S/c8-7-5(2-1-3-6(7)10)4-13-14(9,11)12/h1-3,10H,4H2,(H2,9,11,12)
• InChI Key： RSVXYCIFPCBMIW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1COS(N)(=O)=O)O

Computed Properties

• Exact Mass: 280.93574g/mol
• Monoisotopic Mass: 280.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98Ų

Additional information on (2-bromo-3-hydroxyphenyl)methyl sulfamate

Introduction to (2-bromo-3-hydroxyphenyl)methyl sulfamate (CAS No. 2228439-50-5)

(2-bromo-3-hydroxyphenyl)methyl sulfamate, identified by its CAS number 2228439-50-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a brominated phenolic structure combined with a sulfamate functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of (2-bromo-3-hydroxyphenyl)methyl sulfamate consists of a benzene ring substituted with a bromine atom at the 2-position and a hydroxyl group at the 3-position, linked to a methyl sulfamate moiety. This arrangement imparts distinct reactivity, making it a versatile building block for medicinal chemists. The presence of both bromine and hydroxyl groups allows for further functionalization through various chemical transformations, including Suzuki-Miyaura cross-coupling, nucleophilic aromatic substitution, and oxidation-reduction reactions.

In recent years, the pharmaceutical industry has shown increasing interest in developing novel therapeutic agents derived from halogenated aromatic compounds. The bromine atom in (2-bromo-3-hydroxyphenyl)methyl sulfamate serves as an excellent handle for palladium-catalyzed coupling reactions, enabling the construction of complex molecular architectures. This property has been leveraged in the synthesis of small-molecule inhibitors targeting various biological pathways.

One of the most compelling applications of (2-bromo-3-hydroxyphenyl)methyl sulfamate is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are frequently implicated in diseases such as cancer. By modifying the scaffold of this compound, researchers have been able to generate potent inhibitors that selectively bind to specific kinase domains. For instance, derivatives of (2-bromo-3-hydroxyphenyl)methyl sulfamate have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune disorders.

The hydroxyl group in the structure also provides opportunities for further derivatization, allowing chemists to explore different pharmacophores. Hydroxylated aromatic compounds are known to exhibit diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. By incorporating this moiety into drug candidates, researchers can fine-tune their pharmacokinetic profiles and improve target specificity.

Recent advancements in computational chemistry have further enhanced the utility of (2-bromo-3-hydroxyphenyl)methyl sulfamate. Molecular modeling studies have demonstrated that the compound can be effectively incorporated into drug-like scaffolds through virtual screening and docking simulations. These computational approaches have accelerated the discovery process by predicting potential binding interactions with biological targets, thereby reducing the time and cost associated with traditional high-throughput screening methods.

The sulfamate functional group itself is another key feature that contributes to the versatility of (2-bromo-3-hydroxyphenyl)methyl sulfamate. Sulfamates are known to exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer effects. The incorporation of this group into drug candidates can enhance binding affinity and improve metabolic stability. Moreover, sulfamates have been successfully used in the development of protease inhibitors, which are crucial for treating viral infections and cancer.

In conclusion, (2-bromo-3-hydroxyphenyl)methyl sulfamate (CAS No. 2228439-50-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications and biological applications, making it a valuable tool for medicinal chemists. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this are poised to play a pivotal role in the discovery and development of next-generation drugs.